BENGHE Foundational & Exploratory

Check Availability & Pricing

BC1618 induced autophagy mechanism

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BC1618

cat. No.: B8144711
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Abstract

BC1618 is a novel, orally active small molecule inhibitor of the F-box protein Fbxo48.[1][2] Its
mechanism of action centers on the stabilization of activated AMP-activated protein kinase
(Ampk), a master regulator of cellular energy homeostasis.[3][4] By preventing the degradation
of phosphorylated Ampka (pAmpka), BC1618 stimulates robust Ampk-dependent signaling,
leading to the induction of autophagy and promotion of mitochondrial fission.[1] This whitepaper
provides a detailed technical overview of the core mechanism of BC1618-induced autophagy,
including the underlying signaling pathways, quantitative data from key experiments, and
detailed experimental protocols.

Core Mechanism of Action

BC1618's primary molecular target is Fbxo48, the substrate-recruiting subunit of a Skp, Cullin,
F-box (SCF)-type E3 ubiquitin ligase complex. This complex specifically targets the active,
phosphorylated form of the Ampka catalytic subunit for polyubiquitylation and subsequent
degradation by the proteasome.

The key steps in the mechanism are as follows:

e Inhibition of Fbxo48: BC1618 directly inhibits Fbxo48, disrupting its interaction with pAmpka.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b8144711?utm_src=pdf-interest
https://www.benchchem.com/product/b8144711?utm_src=pdf-body
https://www.benchchem.com/product/b8144711?utm_src=pdf-body
https://www.selleckchem.com/products/bc1618.html
https://www.medchemexpress.com/bc1618.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8529588/
https://pubmed.ncbi.nlm.nih.gov/33495648/
https://www.benchchem.com/product/b8144711?utm_src=pdf-body
https://www.selleckchem.com/products/bc1618.html
https://www.benchchem.com/product/b8144711?utm_src=pdf-body
https://www.benchchem.com/product/b8144711?utm_src=pdf-body
https://www.benchchem.com/product/b8144711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Stabilization of pAmpka: By preventing Fbxo48-mediated degradation, BC1618 increases
the cellular pool and prolongs the activity of pAmpka. This is a distinct mechanism from other
Ampk activators like metformin or AICAR, which typically increase the activation of Ampk
rather than preventing its degradation.

 Induction of Autophagy: The sustained Ampk activity triggers autophagy through downstream
signaling pathways, primarily involving the inhibition of the mammalian target of rapamycin
complex 1 (mTORC1).

Signaling Pathways

The induction of autophagy by BC1618 is mediated through the canonical Ampk signaling
pathway.

Ampk-mTORC1-ULK1 Axis

Activated Ampk promotes autophagy through two well-established downstream effects:

e Inhibition of MTORC1: Ampk directly phosphorylates Raptor, a key component of the
MTORC1 complex. This phosphorylation event inhibits mMTORC1 activity. Since mTORC1 is
a potent negative regulator of autophagy, its inhibition is a critical step for autophagy
initiation. A key indicator of mTORC1 inhibition is the reduced phosphorylation of its
downstream effector, S6 kinase (pS6).

» Activation of ULK1: Ampk can directly phosphorylate and activate the Unc-51 like autophagy
activating kinase 1 (ULK1) complex, which is essential for the initiation of autophagosome

formation.

The signaling cascade is visualized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b8144711#bc1618-
induced-autophagy-mechanism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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